Z-FA-FMK
Z-FA-FMK
Irreversible cysteine protease inhibitor. Cell-permeable caspase effector inhibitor. Selectively inhibits recombinant effector caspases 2, -3, -6, and -7. Inhibits cathepsin B, L, and S, papain and cruzain. Induces apoptosis and necrosis. Shows anti-inflammatory effects in vivo. Negative control for caspase inhibitors. Solid form also available.
Z-FA-FMK is an irreversible cysteine protease inhibitor. It also inhibitits papain and cruzain.
Z-FA-FMK is an irreversible inhibitor of cysteine proteases, including cathepsins B, L, and S, cruzain, and papain. It also inhibits effector caspases-2, -3, -6, and -7 (IC50 = 6-32 µM) without affecting the initiator caspases-8 and -10. Z-FA-FMK also modulates infection by certain bacteria, parasites, and viruses. It can be used both in cells and in vivo.
Z-FA-FMK is an irreversible cysteine protease inhibitor. It also inhibitits papain and cruzain.
Z-FA-FMK is an irreversible inhibitor of cysteine proteases, including cathepsins B, L, and S, cruzain, and papain. It also inhibits effector caspases-2, -3, -6, and -7 (IC50 = 6-32 µM) without affecting the initiator caspases-8 and -10. Z-FA-FMK also modulates infection by certain bacteria, parasites, and viruses. It can be used both in cells and in vivo.
Brand Name:
Vulcanchem
CAS No.:
197855-65-5
VCID:
VC21217247
InChI:
InChI=1S/C21H23FN2O4/c1-15(19(25)13-22)23-20(26)18(12-16-8-4-2-5-9-16)24-21(27)28-14-17-10-6-3-7-11-17/h2-11,15,18H,12-14H2,1H3,(H,23,26)(H,24,27)/t15?,18-/m0/s1
SMILES:
CC(C(=O)CF)NC(=O)C(CC1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2
Molecular Formula:
C21H23FN2O4
Molecular Weight:
386.4 g/mol
Z-FA-FMK
CAS No.: 197855-65-5
Cat. No.: VC21217247
Molecular Formula: C21H23FN2O4
Molecular Weight: 386.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Irreversible cysteine protease inhibitor. Cell-permeable caspase effector inhibitor. Selectively inhibits recombinant effector caspases 2, -3, -6, and -7. Inhibits cathepsin B, L, and S, papain and cruzain. Induces apoptosis and necrosis. Shows anti-inflammatory effects in vivo. Negative control for caspase inhibitors. Solid form also available. Z-FA-FMK is an irreversible cysteine protease inhibitor. It also inhibitits papain and cruzain. Z-FA-FMK is an irreversible inhibitor of cysteine proteases, including cathepsins B, L, and S, cruzain, and papain. It also inhibits effector caspases-2, -3, -6, and -7 (IC50 = 6-32 µM) without affecting the initiator caspases-8 and -10. Z-FA-FMK also modulates infection by certain bacteria, parasites, and viruses. It can be used both in cells and in vivo. |
|---|---|
| CAS No. | 197855-65-5 |
| Molecular Formula | C21H23FN2O4 |
| Molecular Weight | 386.4 g/mol |
| IUPAC Name | benzyl N-[(2S)-1-[(4-fluoro-3-oxobutan-2-yl)amino]-1-oxo-3-phenylpropan-2-yl]carbamate |
| Standard InChI | InChI=1S/C21H23FN2O4/c1-15(19(25)13-22)23-20(26)18(12-16-8-4-2-5-9-16)24-21(27)28-14-17-10-6-3-7-11-17/h2-11,15,18H,12-14H2,1H3,(H,23,26)(H,24,27)/t15?,18-/m0/s1 |
| Standard InChI Key | ASXVEBPEZMSPHB-PKHIMPSTSA-N |
| Isomeric SMILES | CC(C(=O)CF)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2 |
| SMILES | CC(C(=O)CF)NC(=O)C(CC1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2 |
| Canonical SMILES | CC(C(=O)CF)NC(=O)C(CC1=CC=CC=C1)NC(=O)OCC2=CC=CC=C2 |
| Appearance | Assay:≥98%A crystalline solid |
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